Cas no 27484-68-0 (Benzothiazole,2-fluoro-4-methyl-)
27484-68-0 structure
Product Name:Benzothiazole,2-fluoro-4-methyl-
CAS No:27484-68-0
MF:C8H6FNS
MW:167.203343868256
CID:251232
Update Time:2024-01-26
Benzothiazole,2-fluoro-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole,2-fluoro-4-methyl-
- Benzothiazole, 2-fluoro-4-methyl- (8CI)
- Benzothiazole, 2-fluoro-4-methyl-
-
- Inchi: 1S/C8H6FNS/c1-5-3-2-4-6-7(5)10-8(9)11-6/h2-4H,1H3
- InChI Key: TUSDHWOKGJHTKS-UHFFFAOYSA-N
- SMILES: S1C2=CC=CC(C)=C2N=C1F
Computed Properties
- Exact Mass: 167.02058
- Monoisotopic Mass: 167.02
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.1A^2
Experimental Properties
- PSA: 12.89
Benzothiazole,2-fluoro-4-methyl- Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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